Cas no 892479-50-4 (6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 892479-50-4
• MF: C₁₇H₁₁Cl₂N₅O
• MW: 372.208140611649
• CID: 6152670
• PubChem ID: 7159336
• Update Time: 2025-07-16

6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 6-[(2,4-dichlorophenyl)methyl]-3-phenyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• F0656-0620
• 6-(2,4-dichlorobenzyl)-3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 6-[(2,4-dichlorophenyl)methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one
• AKOS008895852
• 892479-50-4

• Inchi： 1S/C17H11Cl2N5O/c18-12-7-6-11(14(19)8-12)9-23-10-20-16-15(17(23)25)21-22-24(16)13-4-2-1-3-5-13/h1-8,10H,9H2
• InChI Key： ZFAIGOXFULWYIX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=NC2=C(C1=O)N=NN2C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 371.0340654g/mol
• Monoisotopic Mass: 371.0340654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Comprehensive Analysis of 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 892479-50-4)

The compound 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 892479-50-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidinone core, has attracted attention for its diverse biological activities. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives, with CAS 892479-50-4 being a notable example. This compound's molecular architecture combines a dichlorophenyl moiety with a phenyl-substituted triazolopyrimidinone, creating a scaffold that may interact with various biological targets. The presence of both electron-withdrawing (chloro) and electron-donating groups in its structure makes it particularly interesting for structure-activity relationship studies.

The synthesis of 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for biological evaluation. Its stability under various conditions has been a subject of investigation, with studies focusing on its behavior in different pH environments and solvent systems.

From a pharmacological perspective, the triazolopyrimidinone core present in CAS 892479-50-4 shares structural similarities with known bioactive molecules. This has led to speculation about its potential as a kinase inhibitor or as a modulator of nucleotide-binding proteins. Current research trends in personalized medicine and targeted therapies have increased the demand for novel heterocyclic compounds like this one, which may offer new mechanisms of action against challenging biological targets.

The agrochemical industry has also shown interest in 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one due to its structural features that resemble known plant growth regulators. Preliminary studies suggest possible applications in crop protection, though extensive field testing would be required to validate these potential uses. The compound's environmental fate and degradation pathways are important considerations for any agricultural application.

Analytical characterization of CAS 892479-50-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the compound's structure and purity, which are crucial for reliable biological testing. Recent advancements in analytical instrumentation have made it easier to study such complex molecules in greater detail, contributing to a better understanding of their properties.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to triazolopyrimidine derivatives like 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one. This includes investigating catalytic methods, solvent-free conditions, and bio-based starting materials. Such approaches align with current trends in environmentally conscious chemical development and may improve the compound's commercial viability.

The patent landscape surrounding CAS 892479-50-4 and related compounds has been evolving, with several applications filed in recent years covering various therapeutic areas. This intellectual property activity indicates growing commercial interest in this chemical class. Researchers and developers should be aware of these patent considerations when planning studies involving this molecule.

From a drug development perspective, the pharmacokinetic properties of 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one would need thorough investigation. Its solubility, membrane permeability, and metabolic stability are key factors that would determine its potential as a drug candidate. Modern computational chemistry tools can help predict these properties before extensive laboratory testing.

Safety evaluation is another critical aspect of research on CAS 892479-50-4. While preliminary toxicological studies may show promise, comprehensive assessments would be necessary to establish its safety profile. This is particularly important given the increasing regulatory requirements for new chemical entities in both pharmaceutical and agricultural applications.

The future research directions for 6-(2,4-dichlorophenyl)methyl-3-phenyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one may include structure optimization studies to enhance its biological activity or improve its physicochemical properties. The development of analogs and derivatives could lead to compounds with better efficacy or reduced side effects, addressing current challenges in various therapeutic areas.

In conclusion, CAS 892479-50-4 represents an interesting case study in medicinal chemistry, showcasing how complex heterocyclic structures can offer new opportunities for biological intervention. As research continues to uncover its potential applications, this compound may contribute to advancements in multiple scientific disciplines, from drug discovery to agricultural science.